Cas no 1241609-33-5 ((5-Bromo-2-chloro-3-pyridinyl)[3,4-dihydro-6-(1-methylethyl)-1(2H)-quinolinyl]methanone)

• Product Name: (5-Bromo-2-chloro-3-pyridinyl)[3,4-dihydro-6-(1-methylethyl)-1(2H)-quinolinyl]methanone
• CAS No: 1241609-33-5
• MF: C₁₈H₁₈BrClN₂O
• MW: 393.705322742462
• CID: 5445317
• PubChem ID: 47092033
• Update Time: 2025-10-12

(5-Bromo-2-chloro-3-pyridinyl)[3,4-dihydro-6-(1-methylethyl)-1(2H)-quinolinyl]methanone Chemical and Physical Properties

Names and Identifiers

• Z991688850
• EN300-26613426
• AKOS008152058
• (5-bromo-2-chloropyridin-3-yl)-(6-propan-2-yl-3,4-dihydro-2H-quinolin-1-yl)methanone
• 1241609-33-5
• 1-(5-bromo-2-chloropyridine-3-carbonyl)-6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline
• (5-Bromo-2-chloro-3-pyridinyl)[3,4-dihydro-6-(1-methylethyl)-1(2H)-quinolinyl]methanone

• Inchi： 1S/C18H18BrClN2O/c1-11(2)12-5-6-16-13(8-12)4-3-7-22(16)18(23)15-9-14(19)10-21-17(15)20/h5-6,8-11H,3-4,7H2,1-2H3
• InChI Key： CGNBRYKIRYFGNE-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CN=C1Cl)(N1C2=C(C=C(C(C)C)C=C2)CCC1)=O

Computed Properties

• Exact Mass: 392.02910g/mol
• Monoisotopic Mass: 392.02910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.427±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.2±50.0 °C(Predicted)
• pka: 1.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on (5-Bromo-2-chloro-3-pyridinyl)[3,4-dihydro-6-(1-methylethyl)-1(2H)-quinolinyl]methanone

Introduction to Compound with CAS No. 1241609-33-5 and Its Applications in Modern Chemical Biology

The compound with the CAS number 1241609-33-5 and the product name (5-Bromo-2-chloro-3-pyridinyl)[3,4-dihydro-6-(1-methylethyl)-1(2H)-quinolinyl]methanone represents a significant advancement in the field of chemical biology. This molecule, characterized by its complex aromatic structure, has garnered considerable attention due to its potential applications in drug discovery and molecular research.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research. The structural features of (5-Bromo-2-chloro-3-pyridinyl)[3,4-dihydro-6-(1-methylethyl)-1(2H)-quinolinyl]methanone, particularly its pyridine and quinoline moieties, make it a promising candidate for various biological assays. These aromatic systems are well-known for their ability to interact with biological targets, thereby facilitating the design of targeted therapies.

The bromo and chloro substituents on the pyridine ring contribute to the compound's reactivity, enabling further functionalization and customization for specific biological applications. This flexibility is crucial in medicinal chemistry, where precise molecular modifications can significantly alter the pharmacological properties of a compound.

Recent studies have highlighted the importance of quinoline derivatives in the development of antimicrobial and anticancer agents. The presence of a dihydroquinoline scaffold in (5-Bromo-2-chloro-3-pyridinyl)[3,4-dihydro-6-(1-methylethyl)-1(2H)-quinolinyl]methanone positions it as a valuable scaffold for exploring new therapeutic pathways. Researchers have demonstrated that such derivatives can exhibit potent activity against various pathogens by interfering with essential cellular processes.

The compound's potential in drug discovery is further enhanced by its ability to undergo diverse chemical transformations. For instance, the methanone group serves as a versatile handle for further derivatization, allowing chemists to explore new analogs with tailored biological activities. This adaptability makes (5-Bromo-2-chloro-3-pyridinyl)[3,4-dihydro-6-(1-methylethyl)-1(2H)-quinolinyl]methanone an attractive tool for both academic and industrial research.

In addition to its structural versatility, this compound has shown promise in preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in cancer progression and inflammation. Preliminary results suggest that it may modulate key signaling pathways, making it a candidate for further development into a therapeutic agent.

The synthesis of (5-Bromo-2-chloro-3-pyridinyl)[3,4-dihydro-6-(1-methylethyl)-1(2H)-quinolinyl]methanone involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process requires careful optimization to ensure high yield and purity, reflecting the compound's importance in research applications. Advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting the biological activity and optimizing the structure for better efficacy. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates more efficiently.

The future prospects of (5-Bromo-2-chloro-3-pyridinyl)[3,4-dihydro-6-(1-methylethyl)-1(2H)-quinolinyl]methanone are vast. As our understanding of biological systems continues to evolve, new applications for this compound are likely to emerge. Its unique structural features and reactivity make it a versatile platform for exploring new frontiers in chemical biology.

In conclusion, the compound with CAS number 1241609-33-5 and product name (5-Bromo-2-chloro-3-pyridinyl)[3,4-dihydro-6-(1-methylethyl)-1(2H)-quinolinyl]methanone represents a significant contribution to the field of chemical biology. Its potential applications in drug discovery and molecular research underscore its importance as a tool for advancing scientific knowledge and developing new therapeutic strategies.